Cas no 177948-33-3 (tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate
• CAS No: 177948-33-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD03425223
• CID: 1005924
• PubChem ID: 24729638
• Update Time: 2025-05-19

tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• 2-Methyl-2-propanyl 4-(1-amino-2-methoxy-2-oxoethyl)-1-piperidine carboxylate
• 4-(AMINO-METHOXYCARBONYL-METHYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• METHYL 2-AMINO-2-(1-BOC-4-PIPERIDYL)ACETATE
• 2-Amino-1-cyclohexenecarboxylic acid ethyl ester
• 2-Amino-cyclohex-1-enecarboxylic acid ethyl ester
• Ethyl 2-amino-1-cyclohexene-1-carboxylate
• ethyl 2-amino-1-cyclohexenecarboxylate
• ethyl 2-aminocyclohex-1-ene-1-carboxylate
• ethyl 2-aminocyclohex-1-enecarboxylate
• tert-Butyl 4-(1-amino-2-methoxy-2-oxoethyl)
• tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate

• MDL： MFCD03425223
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-5-9(6-8-15)10(14)11(16)18-4/h9-10H,5-8,14H2,1-4H3
• InChI Key： KCWQYYUIIOHOLI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OC)N)CC1)=O

Computed Properties

• Exact Mass: 272.17400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 81.86000
• LogP: 1.77200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate

tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate (CAS No. 177948-33-3): A Comprehensive Overview

tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate (CAS No. 177948-33-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butyl protecting group, an amino functional group, and a methoxy carbonyl moiety. Its unique structural characteristics make it an attractive candidate for various applications, including the development of novel drugs and the study of biological processes.

The chemical structure of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate is characterized by a piperidine ring, which is a common scaffold in many bioactive molecules. The tert-butyl group attached to the carboxylate function provides stability and protection, making it suitable for use in synthetic pathways where reactive intermediates need to be generated and manipulated. The amino and methoxy carbonyl groups introduce additional functional diversity, allowing for further chemical modifications and derivatizations.

Recent studies have highlighted the potential of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate in the context of drug discovery and development. One notable application is its use as an intermediate in the synthesis of peptidomimetics, which are compounds designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The ability to introduce specific functional groups into the piperidine scaffold allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

In addition to its role in drug synthesis, tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that compounds derived from this scaffold can exhibit potent biological activities against various targets, including enzymes, receptors, and ion channels. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate exhibited selective inhibition of a key enzyme involved in cancer cell proliferation.

The synthetic accessibility of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate is another factor contributing to its popularity in research laboratories. The compound can be synthesized through well-established methods, such as the reaction of tert-butyl piperidine carboxylate with an appropriate amino acid derivative. This ease of synthesis allows researchers to rapidly generate libraries of analogs for high-throughput screening and optimization studies.

In the realm of medicinal chemistry, the structural flexibility of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate has been leveraged to design molecules with improved pharmacokinetic properties. For instance, modifications to the methoxy carbonyl group have been shown to enhance cellular uptake and reduce metabolic degradation. These improvements can significantly impact the efficacy and safety profiles of potential drug candidates.

Beyond its applications in drug discovery, tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate has also found utility in other areas of chemical biology. For example, it has been used as a building block in the synthesis of fluorescent probes for imaging applications. These probes can be designed to selectively bind to specific biomolecules or cellular structures, providing valuable insights into biological processes at the molecular level.

The versatility of tert-butyl 4-(1-amino-2-methoxy-2-oxyoethyl)piperidine-carboxylic acid tert-butylester extends to its use in combinatorial chemistry approaches. Combinatorial libraries generated from this scaffold can be screened against multiple targets simultaneously, accelerating the identification of hit compounds with desired biological activities. This approach has been particularly useful in identifying novel inhibitors for challenging targets that have eluded traditional drug discovery efforts.

In conclusion, tert-butyl 4-(1-amino-2-methoxy--oxoethyl)piperidine-carboxylic acid tert-butylester (CAS No. 177948--3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.